Cas no 881674-01-7 (Ethyl 2-Chloro-5-(2-fluorophenyl)-1H-pyrrole-3-carboxylate)

• Product Name: Ethyl 2-Chloro-5-(2-fluorophenyl)-1H-pyrrole-3-carboxylate
• CAS No: 881674-01-7
• MF: C₁₃H₁₁ClFNO₂
• MW: 267.683346033096
• CID: 1917363
• PubChem ID: 66924835
• Update Time: 2025-04-21

Ethyl 2-Chloro-5-(2-fluorophenyl)-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylic acid, 2-chloro-5-(2-fluorophenyl)-, ethyl ester
• 2-CHLORO-5-(2-FLUOROPHENYL)-1H-PYRROLE-3-CARBOXYLICACID ETHYL ESTER
• ethyl 2-chloro-5-(2-fluorophenyl)-1H-pyrrole-3-carboxylate
• SCHEMBL1156526
• SY346768
• BCP28129
• DB-124769
• MFCD11875835
• 881674-01-7
• XKHNEVMEVCRYQH-UHFFFAOYSA-N
• Ethyl 2-Chloro-5-(2-fluorophenyl)-1H-pyrrole-3-carboxylate

• Inchi： 1S/C13H11ClFNO2/c1-2-18-13(17)9-7-11(16-12(9)14)8-5-3-4-6-10(8)15/h3-7,16H,2H2,1H3
• InChI Key： XKHNEVMEVCRYQH-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OCC)C=C(C2C=CC=CC=2F)N1

Computed Properties

• Exact Mass: 267.04600
• Monoisotopic Mass: 267.0462344Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• PSA: 42.09000
• LogP: 3.65090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles